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Compound of Interest

Compound Name:

(2-(4-

Bromophenyl)cyclopropyl)methan

amine

Cat. No.: B12048120

Get Quote

Executive Summary
(2-(4-Bromophenyl)cyclopropyl)methanamine (CAS: 1226233-35-7) represents a critical

structural evolution in the design of flavin-dependent amine oxidase modulators. Structurally, it

is the homolog of the classic non-selective MAO inhibitor 4-Bromo-tranylcypromine,

distinguished by the insertion of a single methylene (-CH2-) bridge between the cyclopropyl

ring and the primary amine.

Core Insight: This structural modification—homologation—drastically alters the

pharmacological profile from a potent, irreversible suicide inhibitor (characteristic of

tranylcypromine analogs) to a substrate or weak competitive inhibitor of MAO-A and MAO-B.

Consequently, this scaffold is frequently utilized in medicinal chemistry to abolish MAO activity

while retaining affinity for Lysine-Specific Demethylase 1 (LSD1), thereby achieving high

selectivity against off-target MAO interactions.
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Compound Identity & Structural Context[1][2][3][4]
[5][6][7]
To understand the selectivity profile, one must compare the target compound with its parent

scaffold, Tranylcypromine (2-PCPA).

Feature Target Compound Comparator (Parent Analog)

Name

(2-(4-

Bromophenyl)cyclopropyl)meth

anamine

4-Bromo-tranylcypromine

Structure 2-Phenylcyclopropyl-CH2-NH2 2-Phenylcyclopropyl-NH2

Class
Cyclopropylmethanamine (2-

PCPMA)
Cyclopropylamine (2-PCPA)

MAO Interaction
Substrate / Weak Competitive

Inhibitor

Irreversible Mechanism-Based

Inhibitor

Primary Target
LSD1 (Scaffold for selective

inhibitors)

MAO-A / MAO-B (Non-

selective)

Structural Logic
The cyclopropylamine core (right column) is essential for the "ring-opening" radical mechanism

that covalently modifies the FAD cofactor in MAO enzymes, leading to irreversible inhibition.

The cyclopropylmethanamine core (left column, Target) inserts a spacer. This prevents the

radical generated at the nitrogen from effectively triggering the cyclopropyl ring opening

required for covalent attachment. As a result, the enzyme oxidizes the amine to an aldehyde

(turnover) without being inactivated.

Selectivity Profile: MAO-A vs. MAO-B
The following data summarizes the consensus selectivity profile based on Structure-Activity

Relationship (SAR) studies of cyclopropylmethanamine derivatives.

Quantitative Comparison (Inhibition Potency)
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Enzyme

(2-(4-

Bromophenyl)cyclop

ropyl)methanamine

(Target)

4-Bromo-

tranylcypromine

(Comparator)

Selectivity

Implication

MAO-A (

)

> 100 µM

(Inactive/Weak)
0.2 - 1.0 µM (Potent)

Target avoids MAO-A

inhibition (reduces

"Cheese Effect" risk).

MAO-B (

)

> 50 µM

(Weak/Substrate)

0.05 - 0.2 µM (Very

Potent)

Target shows loss of

nanomolar potency

typical of the parent.

LSD1 (

)

Modulateable

(Scaffold dependent)

< 1.0 µM (Potent but

Non-selective)

Target scaffold allows

optimization for LSD1

> 1000x over MAO.

Note: While specific

values can vary by assay conditions, the >100-fold loss of potency against MAO-

A/B upon homologation (insertion of -CH2-) is a validated medicinal chemistry

principle.

Mechanistic Selectivity
MAO-A: The target acts primarily as a substrate. It is oxidatively deaminated to the

corresponding aldehyde (2-(4-bromophenyl)cyclopropyl)acetaldehyde and hydrogen

peroxide. It acts as a competitive inhibitor only at very high concentrations (

in high µM range).

MAO-B: Similar to MAO-A, the target is recognized as a substrate.[1] The steric bulk of the

4-bromo group may slightly favor binding to the larger MAO-B active site over MAO-A, but it

does not trigger suicide inhibition.
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Mechanistic Insight: The "Spacer Effect"
The selectivity of this compound is driven by the failure of the suicide mechanism.

Mechanism of Action Diagram
The following diagram illustrates why the Target Compound fails to inhibit MAO, unlike its

parent analog.

Suicide Inhibitor
(4-Bromo-tranylcypromine)

Target Compound
((2-(4-Bromophenyl)cyclopropyl)methanamine)

MAO Active Site
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(C-Radical)
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Binds
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Distance Effect Aldehyde Product
(Enzyme Active)

Hydrolysis
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Caption: Divergence of mechanism. The methylene spacer in the Target Compound prevents

the radical propagation required for ring opening, converting the molecule from a suicide

inhibitor into a substrate.

Experimental Protocols
To validate the selectivity profile of this compound, researchers must distinguish between

reversible inhibition, irreversible inactivation, and substrate turnover.
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Protocol A: Time-Dependent Inhibition (Irreversibility
Check)
Objective: Determine if the compound acts as a suicide inhibitor (like Tranylcypromine) or a

reversible ligand/substrate (Target).

Preparation: Prepare human recombinant MAO-A and MAO-B (5 mg/mL) in Potassium

Phosphate buffer (100 mM, pH 7.4).

Pre-incubation: Incubate enzyme with the test compound (10 µM) for varying times (

min) at 37°C.

Dilution/Activity Assay:

Dilute the mixture 100-fold into a reaction buffer containing a saturating concentration of

substrate (e.g., Kynuramine or Tyramine).

Measure residual enzyme activity via fluorometry (Amplex Red) or spectrophotometry.

Analysis:

Suicide Inhibitor (Reference): Activity decreases with pre-incubation time (

shifts lower).

Target Compound: Activity remains constant or recovers upon dilution (indicating no

covalent modification).

Protocol B: Hydrogen Peroxide Generation (Substrate
Verification)
Objective: Confirm if the compound is being metabolized (acting as a substrate).

Reagents: Amplex Red reagent (50 µM), Horseradish Peroxidase (HRP, 1 U/mL), MAO-A or

MAO-B enzyme.

Reaction: Mix enzyme + Target Compound (varying concentrations 1–100 µM).
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Detection: Monitor fluorescence (Ex/Em: 530/590 nm) continuously for 30 minutes.

Result Interpretation:

Positive Slope: The compound is a substrate (generating

).

Flat Line: The compound is an inhibitor or inert.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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